2-(ethylsulfanyl)-N-[2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-1-yl)ethyl]benzamide

• IUPAC Name: 2-ethylsulfanyl-N-[2-(6-oxo-4-phenylpyrimidin-1-yl)ethyl]benzamide
• InChI: InChI=1S/C21H21N3O2S/c1-2-27-19-11-7-6-10-17(19)21(26)22-12-13-24-15-23-18(14-20(24)25)16-8-4-3-5-9-16/h3-11,14-15H,2,12-13H2,1H3,(H,22,26)
• InChI Key: FDOSFGOTYVRJGT-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=CC=CC=C1C(=O)NCCN2C=NC(=CC2=O)C3=CC=CC=C3
• Molecular Formula: C21H21N3O2S
• Molecular Weight: 379.5 g/mol

Description

2-(Ethylsulfanyl)-N-[2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-1-yl)ethyl]benzamide, also known as EBP, is a synthetic compound that has been widely studied in recent years for its potential therapeutic applications. EBP is a member of the sulfonamide class of compounds and has been found to possess a variety of biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. In addition to its therapeutic potential, EBP has also been studied for its potential use in laboratory experiments as a probe compound.

Scientific Research Applications

2-(ethylsulfanyl)-N-[2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-1-yl)ethyl]benzamide has been studied extensively for its potential therapeutic applications. It has been found to possess a variety of biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. In particular, this compound has been studied for its potential to inhibit the expression of pro-inflammatory cytokines, such as TNF-α, IL-1β, and IL-6. It has also been studied for its potential to inhibit the growth of cancer cells, as well as its ability to inhibit the replication of a variety of viruses, including influenza, HIV, and herpes simplex virus.

Mechanism of Action

The exact mechanism of action of 2-(ethylsulfanyl)-N-[2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-1-yl)ethyl]benzamide is not yet fully understood. However, it is believed to act through a variety of mechanisms, including inhibition of pro-inflammatory cytokine expression, inhibition of cell proliferation, and inhibition of viral replication.
Biochemical and Physiological Effects
This compound has been found to possess a variety of biochemical and physiological effects. In particular, it has been found to inhibit the expression of pro-inflammatory cytokines, such as TNF-α, IL-1β, and IL-6. It has also been found to inhibit the growth of cancer cells and to inhibit the replication of a variety of viruses, including influenza, HIV, and herpes simplex virus. In addition, this compound has been found to possess anti-oxidant, anti-apoptotic, and anti-fibrotic properties.

Advantages and Limitations for Lab Experiments

2-(ethylsulfanyl)-N-[2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-1-yl)ethyl]benzamide has several advantages for use in laboratory experiments. It is relatively easy to synthesize, and its biological activity has been well-studied. In addition, it is relatively stable and can be stored for long periods of time without significant degradation. However, there are some limitations to its use in laboratory experiments. For example, it is not soluble in water, so it must be dissolved in an organic solvent prior to use. In addition, its activity may vary depending on the concentration and the medium used.

Future Directions

In light of its potential therapeutic applications, there are several potential future directions for research on 2-(ethylsulfanyl)-N-[2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-1-yl)ethyl]benzamide. One potential direction is to further investigate its mechanism of action, with the goal of understanding how it is able to inhibit the expression of pro-inflammatory cytokines, inhibit the growth of cancer cells, and inhibit the replication of viruses. Another potential direction is to investigate the potential synergistic effects of combining this compound with other compounds or drugs. Additionally, further research could be conducted to investigate the potential use of this compound as a probe compound for laboratory experiments. Finally, further research could be conducted to investigate the potential use of this compound in the treatment of various diseases.

Synthesis Methods

2-(ethylsulfanyl)-N-[2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-1-yl)ethyl]benzamide is synthesized through a multi-step process that involves the reaction of ethylsulfanylbenzamide and 6-oxo-4-phenyl-1,6-dihydropyrimidin-1-ylacetate. The first step is the reaction of ethylsulfanylbenzamide with ethylchloroformate to form ethylsulfanylbenzoyl chloride. This is then reacted with 6-oxo-4-phenyl-1,6-dihydropyrimidin-1-ylacetate to form this compound. The final step is the hydrolysis of the intermediate product to produce the desired compound.